Cas no 126320-56-7 (1,4,8,11-Tetrakis(diethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane)
1,4,8,11-Tetrakis(diethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane Chemical and Physical Properties
Names and Identifiers
-
- 1,4,8,11-Tetrakis(diethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane
- N,N-diethyl-2-[4,8,11-tris[2-(diethylamino)-2-oxoethyl]-1,4,8,11-tetrazacyclotetradec-1-yl]acetamide
- 1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetrakis(N,N-diethylacetamide)
- MFCD09263304
- 126320-56-7
- 2,2',2'',2'''-(1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetrayl)tetrakis(N,N-diethylacetamide)
- DTXSID20560217
- TETAMEt2
- BFA32056
-
- MDL: MFCD09263304
- Inchi: 1S/C34H68N8O4/c1-9-39(10-2)31(43)27-35-19-17-20-37(29-33(45)41(13-5)14-6)25-26-38(30-34(46)42(15-7)16-8)22-18-21-36(24-23-35)28-32(44)40(11-3)12-4/h9-30H2,1-8H3
- InChI Key: JKQNZLKTODZGSY-UHFFFAOYSA-N
- SMILES: O=C(CN1CCN(CC(N(CC)CC)=O)CCCN(CC(N(CC)CC)=O)CCN(CC(N(CC)CC)=O)CCC1)N(CC)CC
Computed Properties
- Exact Mass: 652.53600
- Monoisotopic Mass: 652.53635268g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 46
- Rotatable Bond Count: 20
- Complexity: 737
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 94.2Ų
Experimental Properties
- Color/Form: powder
- Density: 1.013
- Melting Point: 144-145°C
- Boiling Point: 750.5°C at 760 mmHg
- Flash Point: 264.2°C
- Refractive Index: 1.491
- PSA: 94.20000
- LogP: 1.21340
- Sensitiveness: Hygroscopic
- Solubility: Not determined
1,4,8,11-Tetrakis(diethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26367-1g |
1,4,8,11-Tetrakis(diethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane |
126320-56-7 | 1g |
¥4342.00 | 2023-03-15 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26367-250mg |
1,4,8,11-Tetrakis(diethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane |
126320-56-7 | 250mg |
¥1686.00 | 2023-03-15 | ||
| Cooke Chemical | F146321-250mg |
1,4,8,11-Tetrakis(diethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane |
126320-56-7 | Null | 250mg |
RMB 1348.80 | 2025-02-21 | |
| Cooke Chemical | F146321-1g |
1,4,8,11-Tetrakis(diethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane |
126320-56-7 | Null | 1g |
RMB 3473.60 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1942082-250mg |
2,2',2'',2'''-(1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetrayl)tetrakis(n,n-diethylacetamide) |
126320-56-7 | 98% | 250mg |
¥2555.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1942082-1g |
2,2',2'',2'''-(1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetrayl)tetrakis(n,n-diethylacetamide) |
126320-56-7 | 98% | 1g |
¥7560.00 | 2024-08-09 |
1,4,8,11-Tetrakis(diethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 1,4,8,11-Tetrakis(diethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane
1,4,8,11-Tetrakis(diethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane (CAS No. 126320-56-7)
Introduction to the Compound
The compound 1,4,8,11-tetrakis(diethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane (CAS No. 126320-56-7) is a highly specialized organic compound with a complex structure. This compound belongs to the class of macrocyclic polyamines and is characterized by its tetraaza ring system and the presence of diethylaminocarbonylmethyl substituents at specific positions. The CAS registry number 126320-56-7 uniquely identifies this compound in chemical databases worldwide.
Structural Features and Synthesis
The molecular structure of 1,4,8,11-tetrakis(diethylaminocarbonylmethyl)-tetraazacyclotetradecane consists of a tetradecane ring with four nitrogen atoms at positions 1, 4, 8, and 11. Each nitrogen atom is substituted with a diethylaminocarbonylmethyl group (-CH(CO-N(CH₂CH₃)₂)). This substitution pattern imparts unique electronic and steric properties to the molecule. The synthesis of this compound typically involves multi-step organic reactions, including amide bond formations and cyclization processes. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels for this compound.
Chemical Properties and Applications
The compound exhibits several notable chemical properties, including high stability under physiological conditions and strong binding affinities for certain metal ions. These properties make it a valuable tool in various fields such as drug delivery systems and catalytic applications. For instance, its ability to coordinate with metal ions has been exploited in the development of novel contrast agents for magnetic resonance imaging (MRI). Additionally, its macrocyclic structure contributes to its potential as a selective ionophore in ion-selective electrodes.
Recent Research Findings
Recent studies have focused on the biological activity and toxicity profiles of diethylaminocarbonylmethyl-substituted tetraazacyclotetradecane derivatives, including CAS No. 126320-56-7. Researchers have reported that this compound demonstrates moderate cytotoxicity against certain cancer cell lines while showing reduced toxicity towards normal cells. These findings suggest its potential as a targeted therapeutic agent in oncology.
Moreover, advancements in computational chemistry have allowed for detailed molecular modeling of tetraazacyclotetradecane derivatives, providing insights into their interaction mechanisms with biological targets. These computational studies complement experimental findings and aid in the rational design of more effective drug candidates.
Safety Considerations and Handling Guidelines
While handling CAS No. 126320-56-7, it is essential to adhere to standard laboratory safety protocols due to its potential hazards. Proper ventilation should be ensured during synthesis or manipulation of the compound. Additionally, protective equipment such as gloves and goggles should be worn to minimize exposure risks.
Conclusion
In summary,the compound 1,4,8,11-tetrakis(diethylaminocarbonylmethyl)-tetraazacyclotetradecane (CAS No. 126320-56-7) is a versatile molecule with promising applications in pharmaceuticals and materials science. Its unique structural features and functional groups make it an attractive candidate for further research and development in various scientific domains.
126320-56-7 (1,4,8,11-Tetrakis(diethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane) Related Products
- 65464-10-0(1-Propylpiperazin-2-one)
- 60565-89-1(1-Methyl-1,4-diazepan-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)